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Abstract
Formaldehyde hydrazone (CH₄N₂), the simplest hydrazone, is a versatile and reactive

molecule with significant applications in organic synthesis, analytical chemistry, and

biochemistry. Its unique structural features, including a nucleophilic amino group and a C=N

imine bond, allow it to participate in a wide array of chemical transformations. This technical

guide provides an in-depth overview of the fundamental properties of formaldehyde
hydrazone, including its chemical and physical characteristics, synthesis, reactivity, and

spectroscopic data. Detailed experimental protocols and visual representations of key chemical

processes are included to support its practical application in research and development.

Chemical and Physical Properties
Formaldehyde hydrazone is a small molecule with distinct physical and chemical properties.

[1] The presence of both a nucleophilic terminal amino group and an electrophilic imine carbon

governs its reactivity.[1][2]

Table 1: General and Physicochemical Properties of Formaldehyde Hydrazone
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Property Value Reference

IUPAC Name Methylidenehydrazine [1][3]

Synonyms Methylenehydrazine [1][3]

CAS Number 6629-91-0 [1][4][5]

Molecular Formula CH₄N₂ [1][4][5]

Molecular Weight 44.056 g/mol [1][3]

Boiling Point 78.2°C at 760 mmHg [5]

Density 0.91 g/cm³ [5]

Flash Point 1.1°C [5]

Vapor Pressure 93.8 mmHg at 25°C [5]

Refractive Index 1.412 [5]

Topological Polar Surface Area 38.4 Å² [4]

Hydrogen Bond Acceptor

Count
2 [4]

Synthesis of Formaldehyde Hydrazone
The primary and most straightforward method for synthesizing formaldehyde hydrazone is

the direct condensation reaction between formaldehyde and hydrazine.[1][2] This reaction

typically proceeds under mild conditions, often in an aqueous solution, with the elimination of a

water molecule.[1][2]

HCHO + H₂NNH₂ → H₂C=N-NH₂ + H₂O

Careful control of reaction conditions, such as maintaining a 1-to-1 molar ratio of reactants, is

crucial to optimize the yield and prevent side reactions.[2] While this classical approach is

common, more advanced synthetic methodologies focus on improving reaction efficiency and

compatibility with various functional groups.[1]
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Experimental Protocol: General Synthesis of
Formaldehyde Hydrazone
Materials:

Formaldehyde (e.g., 37% aqueous solution)

Hydrazine hydrate

Suitable solvent (e.g., water, ethanol, or acetonitrile)[2]

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve hydrazine hydrate in the

chosen solvent.

Cool the flask in an ice bath to control the exothermic nature of the reaction.

Slowly add a stoichiometric equivalent (1:1 molar ratio) of formaldehyde solution to the

cooled hydrazine solution using a dropping funnel over a period of 30-60 minutes with

continuous stirring.[2]

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and continue stirring for an additional 2-4 hours.

The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or NMR spectroscopy.

Upon completion, the formaldehyde hydrazone product may be isolated by extraction or

distillation, depending on its physical state and the solvent used.
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Diagram 1: General Workflow for the Synthesis of Formaldehyde Hydrazone
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Caption: Workflow of formaldehyde hydrazone synthesis.

Chemical Reactivity
The reactivity of formaldehyde hydrazone is dominated by the interplay between the

nucleophilic terminal amino group (-NH₂) and the electrophilic imine carbon (C=N).[1][2] This

dual nature allows it to participate in a variety of chemical transformations.

Nucleophilic Reactions: The lone pair of electrons on the terminal nitrogen atom makes it a

potent nucleophile. It readily attacks electrophilic centers, a key step in many of its

characteristic reactions.[2]

Reactions with Carbonyls: Formaldehyde hydrazone reacts with other aldehydes and

ketones, a foundational reaction in analytical chemistry for the detection and quantification of
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these carbonyl compounds.[2]

Umpolung (Dipole Inversion): One of the most significant applications of formaldehyde
hydrazone derivatives in organic synthesis is their use as "formyl anion equivalents."[2][6]

This concept, known as umpolung, inverts the typical electrophilic nature of a carbonyl

carbon, allowing it to act as a nucleophile for forming new carbon-carbon bonds.[2]

Oxidative Dimerization: Under specific oxidative conditions, formaldehyde hydrazones can

undergo dimerization to form products like glyoxal bisphenylhydrazone, providing a pathway

for C-C bond formation.[2]

Diagram 2: Umpolung Reactivity of Formaldehyde Hydrazone

Umpolung Reactivity Concept

Normal Reactivity

Umpolung (via Hydrazone)

Formyl Group (-CHO)
(Electrophilic Carbon)

Nucleophile

Attacked by

Formaldehyde Hydrazone
(Masked Formyl Anion)

Electrophile

Attacks

Click to download full resolution via product page

Caption: Umpolung (dipole inversion) of the formyl group.

Spectroscopic Properties
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Spectroscopic analysis is essential for the identification and characterization of formaldehyde
hydrazone. Theoretical calculations and experimental data provide insights into its structural

features.

Table 2: Spectroscopic Data for Formaldehyde Hydrazone

Spectroscopic Technique Characteristic Features Reference

¹H NMR

The two protons on the -NH₂

group are magnetically

inequivalent.

[7]

¹³C NMR
A characteristic signal for the

imine carbon (C=N).

¹⁵N NMR (Calculated)

Chemical shifts around 105

ppm (-NH₂) and 340 ppm

(C=N).

[7]

IR Spectroscopy

Characteristic absorption

bands for N-H stretching, C=N

stretching, and NH₂ bending. A

strong band around 1590 cm⁻¹

is indicative of the C=N

linkage.

[2]

Note: Specific experimental chemical shifts for ¹H and ¹³C NMR can vary based on the solvent

and other experimental conditions.

Applications in Research and Drug Development
Formaldehyde hydrazone and its derivatives are valuable tools in various scientific fields.

Organic Synthesis: They serve as key intermediates in the synthesis of heterocyclic

compounds like pyrazoles and pyridazines.[8] Substituted formaldehyde hydrazones are

used as bench-stable methylating reagents in cross-coupling reactions.[2] Their role as

formyl anion equivalents is critical in asymmetric synthesis to produce chiral α-hydroxy

aldehydes.[6][9]
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Analytical Chemistry: The reaction of hydrazines with aldehydes and ketones to form

hydrazones is a cornerstone for the detection and quantification of these carbonyl

compounds.[2] Derivatization with agents like 2,4-dinitrophenylhydrazine (DNPH) enhances

stability and allows for sensitive detection.

Biochemistry and Drug Development: Hydrazones are a significant class of compounds in

medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial,

anti-inflammatory, and anticancer properties.[10] In toxicology, formaldehyde hydrazone is

studied as a metabolic intermediate formed from the reaction of hydrazine with endogenous

formaldehyde. This intermediate can be further metabolized to a DNA-methylating agent,

leading to the formation of 7-methylguanine and O⁶-methylguanine in DNA, which has

implications for carcinogenesis.[11]

Diagram 3: Role in Hydrazine-Induced DNA Methylation
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Caption: Formaldehyde hydrazone in DNA methylation.

Safety and Handling
Formaldehyde hydrazone itself should be handled with care, but significant caution is also

required for its precursors, formaldehyde and hydrazine.
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Formaldehyde: It is a known human carcinogen, a skin and respiratory sensitizer, and is

highly toxic. Exposure can cause severe irritation to the eyes, nose, and throat.

Hydrazine: It is acutely toxic, a suspected carcinogen, and can be corrosive.[11]

All work with formaldehyde hydrazone and its precursors should be conducted in a well-

ventilated fume hood, with appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.

Conclusion
Formaldehyde hydrazone is a molecule of fundamental importance with a rich and diverse

reactivity profile. Its utility spans from a simple building block in complex organic syntheses to a

key player in biochemical processes and analytical methods. A thorough understanding of its

properties, as outlined in this guide, is essential for researchers and scientists looking to

leverage its potential in their work, particularly in the field of drug development where

hydrazone scaffolds continue to be a source of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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